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Compound of Interest

Cholecystokinin octapeptide (1-4)
Compound Name:

(desulfated)
CAS No.: 80790-40-5
Cat. No.: B1433927

Get Quote

Executive Summary

Cholecystokinin tetrapeptide (CCK-4) is a C-terminal fragment of the gut-brain peptide
cholecystokinin.[1] Unlike its longer counterparts (CCK-8, CCK-33), CCK-4 exhibits high
selectivity for the CCK-B receptor (also known as CCK2R) in the central nervous system. Its
ability to reliably precipitate panic attacks in humans that are phenomenologically identical to
spontaneous panic attacks has established it as the "gold standard" chemical model for panic
disorder research and anxiolytic drug development.

This guide details the molecular mechanisms, human challenge protocols, and preclinical
validation assays required to utilize CCK-4 in translational neuroscience.

Molecular Pharmacology & Mechanism of Action
Receptor Selectivity

CCK-4 acts as a potent agonist at the CCK-B receptor, a G-protein coupled receptor (GPCR)
abundantly expressed in the basolateral amygdala, hippocampus, and brainstem (locus
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coeruleus).
o Affinity: High affinity for CCK-B; negligible affinity for CCK-A (alimentary).

o Half-life: extremely short (<1 minute in plasma), necessitating bolus administration for acute
effects.

Intracellular Signaling

Upon binding, CCK-4 induces a conformational change in the CCK-B receptor, triggering the
Gq/11 signaling cascade. This results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate
(PIP2) by Phospholipase C (PLC), generating inositol trisphosphate (IP3) and diacylglycerol
(DAG).

o |P3: Mobilizes intracellular Caz* from the endoplasmic reticulum, increasing neuronal
excitability.

o DAG: Activates Protein Kinase C (PKC), leading to downstream phosphorylation of ion
channels (e.g., TRPC channels) and prolonged depolarization.

Signaling Pathway Visualization
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Figure 1: The Gg-coupled signaling cascade activated by CCK-4 binding to the CCK-B
receptor, leading to neuronal excitation.[2]

The Human Panic Challenge Model[3]

The CCK-4 challenge is used to phenotype panic disorder patients or screen the efficacy of
anti-panic agents.[1][3] Unlike CO: inhalation, CCK-4 induces a "respiratory-independent”
panic focused on catastrophic cognition and autonomic surge.

Standardized Protocol

Safety Note: This protocol must be performed in a facility equipped with crash carts and
continuous cardiac monitoring.

Preparation:
e Screening: Exclude subjects with asthma, cardiovascular disease, epilepsy, or peptic ulcers.

o Access: Insert a large-bore IV cannula into the antecubital vein 20 minutes prior to injection
to allow baseline stabilization.

» Blinding: Use a double-blind, placebo-controlled crossover design (Saline vs. CCK-4).
Administration:
e Dose:

o 25 pg: Sub-threshold dose for healthy controls; triggers panic in ~50-70% of Panic
Disorder (PD) patients.

o 50 ug: Standard panicogenic dose. Triggers panic in ~100% of PD patients and ~40-50%
of healthy controls.

« Injection: Rapid IV bolus (< 5 seconds). Slow infusion degrades the peptide before it reaches
the CNS.

Data Collection:
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¢ Panic Symptom Scale (PSS): Administered at 0, 2, 5, 10, and 15 minutes post-injection.

o Biomarkers: Heart rate (HR) and Blood Pressure (BP) monitoring every 60 seconds.

Clinical Workflow Diagram
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Figure 2: Temporal workflow of a standard human CCK-4 panic provocation study.

Symptom Profile (Quantitative)

The following table summarizes the frequency of symptoms reported after a 50 pg IV bolus in
healthy volunteers vs. panic disorder patients.
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. . Healthy Controls Panic Disorder
Symptom Domain Specific Symptom .
(%) Patients (%)
) Dyspnea / Choking
Respiratory ] 45% 90%
sensation

] Palpitations /
Cardiovascular ) 60% 95%
Tachycardia

Autonomic Hot flushes / Sweating  50% 85%
. Fear of dying / losing
Cognitive 20% 75%
control
_ Dizziness /
Neurological 55% 80%

Paresthesia

Preclinical Validation (Rodent Models)

While humans receive IV boluses, rodent models often require Intracerebroventricular (ICV)
administration due to species differences in blood-brain barrier permeability and metabolic
stability, although systemic administration is sometimes used with higher doses.

The Elevated Plus Maze (EPM) Protocol

The EPM is the industry-standard assay for validating CCK-4 effects.
Apparatus:

e Two open arms (50 x 10 cm) and two closed arms (50 x 10 x 40 cm).
» Elevated 50 cm above the floor.

Protocol:

« Handling: Handle animals for 5 minutes/day for 3 days prior to testing to reduce baseline
stress.

e Dosing:
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o Rat (ICV): 0.5 -5.0 p g/animal (dissolved in artificial CSF).

o Rat (IP): High doses (e.g., 0.5 mg/kg) are required if systemic, but results are less
consistent than ICV.

e Timing: Place animal in the center of the maze 15 minutes post-injection (if IP) or 5 minutes
post-injection (if ICV).

o Measurement: Record behavior for 5 minutes using video tracking (e.g., EthoVision).
Validating Criteria (Anxiogenic Effect):

e Primary Endpoint: Significant reduction in Time Spent in Open Arms and Open Arm Entries
compared to vehicle.

e Secondary Endpoint: No significant reduction in Total Distance Moved (to rule out sedation).

Pharmacological Blockade (Validation)

To confirm the observed behavior is CCK-B mediated, the effect must be blockable by:
e L-365,260: A selective CCK-B antagonist.[4][5]

e Benzodiazepines: Alprazolam or Lorazepam (functional antagonism).

Translational Applications in Drug Development[7]

CCK-4 is a critical tool for "Go/No-Go" decisions in early-phase CNS drug development.

Screening Strategy

o Target Engagement: Does the novel compound displace radiolabeled CCK-4 in vitro?

o Functional Blockade: Does the compound prevent CCK-4 induced Ca2* mobilization in
transfected cells?

« In Vivo Efficacy: Does the compound normalize open-arm time in CCK-4 treated rats?
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 Clinical Proof of Concept: Does the compound reduce the PSS score in a human CCK-4
challenge?

Comparative Efficacy Table

Effect on CCK-4 Panic .
Drug Class Mechanism
(Human)

GABA-A allosteric modulation

Benzodiazepines Blockade o o
(inhibits CCK excitation).

Desensitization of serotonin

SSRIs Blockade (Chronic only) o ]
receptors; indirect modulation.
_ Direct competitive antagonism
CCK-B Antagonists Blockade
at the receptor.
Placebo No Effect Inert.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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